Cas no 63250-09-9 (3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)-)

• Product Name: 3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)-
• CAS No: 63250-09-9
• MF: C₁₈H₃₀O₆
• MW: 342.427206516266
• CID: 503187
• PubChem ID: 91886100
• Update Time: 2025-04-19

3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)-
• 2,3-DINOR THROMBOXANE B2
• 2,3-dinor Thromboxane B2 Lipid Maps MS Standard
• 2,3-DINOR-TXB2
• 9ALPHA,11,15S-TRIHYDROXY-2,3-DINOR-THROMBA-5Z,13E-DIEN-1-OIC ACID
• (Z)-5-[(2R,3S,4S,6R)-4,6-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]oxan-3-yl]pent-3-enoic acid
• 63250-09-9
• 3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octenyl]-2H-pyran-3-yl]-, (3Z)-
• DTXSID201317171

• Inchi： 1S/C18H30O6/c1-2-3-4-7-13(19)10-11-16-14(8-5-6-9-17(21)22)15(20)12-18(23)24-16/h5-6,10-11,13-16,18-20,23H,2-4,7-9,12H2,1H3,(H,21,22)/b6-5-,11-10+/t13-,14-,15-,16+,18+/m0/s1
• InChI Key： RJHNVFKNIJQTQF-JORIIADHSA-N
• SMILES： O1[C@H](C[C@@H]([C@H](C/C=C\CC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O)O)O

Computed Properties

• Exact Mass: 342.20400
• Monoisotopic Mass: 342.204239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: 。
• Density: 1.209
• Boiling Point: 566.9°C at 760 mmHg
• Flash Point: 199.5°C
• Refractive Index: 1.571
• PSA: 107.22000
• LogP: 1.98920
• Solubility: 。

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thromboxanes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Thromboxanes